Cas no 494190-96-4 (2-Pyridinemethanol,4-(dimethylamino)-alpha-methyl-(9CI))
494190-96-4 structure
Product Name:2-Pyridinemethanol,4-(dimethylamino)-alpha-methyl-(9CI)
CAS No:494190-96-4
MF:C9H14N2O
MW:166.220262050629
CID:1019859
Update Time:2022-07-25
2-Pyridinemethanol,4-(dimethylamino)-alpha-methyl-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinemethanol,4-(dimethylamino)-alpha-methyl-(9CI)
- 2-Pyridinemethanol, 4-(dimethylamino)-α-methyl-
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- Inchi: 1S/C9H14N2O/c1-7(12)9-6-8(11(2)3)4-5-10-9/h4-7,12H,1-3H3
- InChI Key: MARYOPPKOGSZRK-UHFFFAOYSA-N
- SMILES: C(O)(C1=NC=CC(N(C)C)=C1)C
Computed Properties
- Exact Mass: 166.111
- Monoisotopic Mass: 166.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.4A^2
2-Pyridinemethanol,4-(dimethylamino)-alpha-methyl-(9CI) Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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